Cas no 150-68-5 (3-(4-Chlorophenyl)-1,1-dimethylurea)

• Product Name: 3-(4-Chlorophenyl)-1,1-dimethylurea
• CAS No: 150-68-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD00018556
• CID: 82057
• PubChem ID: 8800
• Update Time: 2026-05-14

3-(4-Chlorophenyl)-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

• TELVAR(R)
• N-(4-CHLOROPHENYL)-N,N'-DIMETHYLUREA
• Monurex
• MONURON
• 1-(4-Chloro phenyl)-3,3-dimethyluree
• 1-(4-Chlorophenyl)-3,3-dimethylurea
• 1-(4-chlorophenyl)-3,3-dimethyluree(french)
• 3-(4-chlorophenyl)-1,1-dimethylurea
• Monuron Solution
• Phenylurea Surrogate Standard
• 1,1-Dimethyl-3-(p-chlorophenyl)urea
• chlorfenidim
• CMU
• Lirobetarex
• Monurox
• Monuruon
• Monuuron
• N’-(4-chlorophenyl)-N,N-dimethylurea
• Telvar
• 1,1-Dimethyl-3-(4-chlorophenyl)urea
• 3-(p-chlorophenyl)-1,1-dimethyl-urea
• 1,1-dimethyl-3-(para-chlorophenyl)urea
• N-(4-Chlorophenyl)-N',N'-dimethylurea
• CMU(R)
• chlorea
• karmexw
• rosuran
• usafp-8
• 3-(4-Chlorophenyl)-1,1-dimethylurea

• MDL： MFCD00018556
• Inchi： 1S/C9H11ClN2O/c1-12(2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)
• InChI Key： BMLIZLVNXIYGCK-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)NC1=CC=C(C=C1)Cl
• BRN： 2097922

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.055991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 32.3

Experimental Properties

• Color/Form: White scaly crystals
• Density: 1,27 g/cm3
• Melting Point: 172.0 to 177.0 deg-C
• Boiling Point: 301.31°C (rough estimate)
• Flash Point: 170.8°C
• Refractive Index: 1.5330 (estimate)
• PSA: 32.34000
• LogP: 2.50650
• Solubility: Insoluble in water, insoluble in ethanol \ benzene and other organic solvents, soluble in haloalkanes
• λmax: 244(H2O)(lit.)
• Merck: 6261

3-(4-Chlorophenyl)-1,1-dimethylurea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H351,H410
• Warning Statement： P273,P281,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-40-50/53
• Safety Instruction： S22; S24/25
• RTECS：YS6300000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R22
• Safety Term：36/37-60-61
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 3700 mg/kg (Bailey, White)
• TSCA：Yes
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas